Cas no 97148-39-5 ((Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt)

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt is a chemically stable ammonium salt derivative of (Z)-2-methoxyimino-2-furanacetic acid. This compound is primarily utilized as an intermediate in the synthesis of cephalosporin antibiotics, contributing to enhanced pharmacological activity and improved stability. Its well-defined structure ensures consistent reactivity in coupling reactions, facilitating efficient production of β-lactam antibiotics. The ammonium salt form offers improved solubility in aqueous and polar solvents, simplifying handling and processing in industrial applications. High purity grades are available to meet stringent pharmaceutical manufacturing requirements. Its role in antibiotic synthesis underscores its importance in medicinal chemistry and large-scale pharmaceutical production.
(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt structure
97148-39-5 structure
Product Name:(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt
CAS No:97148-39-5
MF:C7H10N2O4
MW:186.165301799774
MDL:MFCD03791040
CID:61882
PubChem ID:60146132
Update Time:2025-11-02

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Chemical and Physical Properties

Names and Identifiers

    • Syn-2-Methoxyimino-2-(2-Furyl)-Acetic Acid- Ammonia Salt
    • Syn-methoxyimino-a-furanyl-acetic acid
    • SMIA
    • cefuroxime intermediate
    • (Z)-2-METHOXYIMINO-2-(FURYL-2-YL)ACETIC ACID AMMONIUM SALT (SMIA)
    • ( Z )-2-METHOXYIMINO-2-FURYLACETIC ACID AMMONIUM SALT (SMIA)
    • (Z)-2-Methoxyimino-
    • (Z)-2-Methoxyimino-2-(Fur-2-yl)-Aceticacid ,Ammonium Salt
    • (Z)-2-METHOXYIMINO-2-(FURYL-2-YL)ACETIC ACID, AMMONIUM SALT
    • Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate
    • Ammonium 2-Furyl(methoxyimino)acetate
    • SIMA
    • : (Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt
    • (Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt
    • SYN-METHOXYIMINOFURANGLYCOLIC ACID, AMMONIUM SALT
    • (Z)-2-Methoxyimino-2-(2-furyl)acetic acid, ammonium salt
    • 2-Methoxyimino-furyl-acetic acid amonium salt
    • K749
    • ammonium (Z)-?-methoxyimino-2-furylacetate
    • ammonium 2-(2-furyl)-2-methoxyimino-acetate
    • 2-Furanacetic acid,
    • 2-Furanacetic acid, α-(methoxyimino)-, ammonium salt, (Z)- (ZCI)
    • 2-Furanacetic acid, α-(methoxyimino)-, ammonium salt, (αZ)- (9CI)
    • AKOS015900509
    • azanium;(2Z)-2-(furan-2-yl)-2-methoxyiminoacetate
    • AC-5581
    • 2-Furanacetic acid, a-(methoxyimino)-, ammonium salt, (aZ)-
    • SYN-2-METHOXYIMINO-2-(2-FURYL)-ACETIC ACID AMMONIUM SALT
    • MFCD03791040
    • 97148-39-5
    • SCHEMBL5211578
    • J-519586
    • Ammonium(Z)-2-(furan-2-yl)-2-(methoxyimino)acetate
    • Cefuroxime Sodium EP Impurity I Ammonium Salt ((Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt)
    • AC-2031
    • (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt
    • MDL: MFCD03791040
    • Inchi: 1S/C7H7NO4.H3N/c1-11-8-6(7(9)10)5-3-2-4-12-5;/h2-4H,1H3,(H,9,10);1H3/b8-6-;
    • InChI Key: ZWNSXPIVYODLLM-PHZXCRFESA-N
    • SMILES: C(/C1OC=CC=1)(\C(=O)O)=N\OC.N

Computed Properties

  • Exact Mass: 186.06400
  • Monoisotopic Mass: 186.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9
  • Surface Charge: -1
  • XLogP3: 2

Experimental Properties

  • Color/Form: Yellow crystals
  • Density: 1.4172 (rough estimate)
  • Melting Point: Not available
  • Boiling Point: 305.11°C (rough estimate)
  • Flash Point: 172.9±23.7 °C
  • Refractive Index: 1.5010 (estimate)
  • PSA: 74.86000
  • LogP: -0.24380
  • Solubility: Not available

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Security Information

  • Signal Word:Warning
  • Hazard Statement: H317-H319
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:1325
  • Hazard Category Code: R11
  • Safety Instruction: S2-S22-S43
  • Hazardous Material Identification: F
  • Storage Condition:Sealed in dry,Room Temperature(BD3809)
  • Risk Phrases:R11

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Copper sulfate Solvents: Water ;  0 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 3.5; 4.5 h, 8 °C
1.3 Reagents: Sulfuric acid Solvents: Water ;  < pH 1, 20 °C
1.4 Reagents: Ammonia ;  pH 7.0, 5 °C; 1 h, 5 °C
Reference
Method for synthesizing ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate as drug intermediate of cefuroxime axetil
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ;  pH 8, -5 °C; 30 min, 0 °C
Reference
Method for preparing ammonium (Z)-2-methoxylimino-2-furanacetate with high selectivity
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Water ;  pH 3.5 - 4, 15 - 20 °C; 4 h, pH 3.5 - 4, 20 - 25 °C; pH 0.5, 15 - 20 °C
1.2 Reagents: Ammonia ;  4 h, pH 7, 5 - 10 °C; 1 h, 5 - 10 °C
Reference
Process for preparation of (Z)-2-(2-furyl)-2-(methoxyimino)acetic acid ammonium salt
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  10 °C; 6 h, 10 °C
1.2 Reagents: Water
1.3 Reagents: Sodium acetate ;  1 h, 0 °C; 8 h, 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  6 h, pH 10, rt
1.5 Reagents: Ammonia ;  rt
Reference
Method for preparing ammonium 2-methoxyimino-2-furyl acetate
, China, , ,

Production Method 5

Reaction Conditions
Reference
Cost-effective and environmentally-friendly method for recycling (Z)-2-methoxyimino-2-furanacetic acid
, China, , ,

Production Method 6

Reaction Conditions
Reference
Method for catalyzing conversion of (E)-2-methoxyimino-2-(furyl-2-yl)acetic acid ammonium salt into (Z)-2-methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt with graphene/cobalt composite catalyst
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Production Method 7

Reaction Conditions
Reference
Process for the preparation of (Z)-α-(methoxyimino)-2-furanacetic acid ammonium salt with capability of recycling 2-furanyloxoacetic acid
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Water ;  pH 2.0, 10 °C
1.2 Reagents: Triethylamine Solvents: Water ;  2 h, pH 4.5, 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.0
1.4 Reagents: Ammonia Solvents: Methanol ;  15 min, pH 8, rt
Reference
Preparation method of cis-(Z)-2-methoxyimino-2-(furyl-2-yl)acetic acid ammonium salt
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium ,  Hydrochloric acid Solvents: Water ;  < pH 1, rt; 30 min, rt → 11 °C
1.2 Solvents: Water ;  rt → 20 °C; 4.5 h, pH 4.0, 20 °C
1.3 Reagents: Ammonia Solvents: Methanol ,  Dichloromethane ;  pH 8.0, 10 °C
Reference
Preparation of furan ammonium salt
, China, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Water ;  4 h, rt
1.2 < pH 1
1.3 Reagents: Ammonia Solvents: Methanol ;  pH 7.0, rt
Reference
Process for preparation of 2-furanglyoxylic acid
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Production Method 11

Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Water ;  70 °C; 12 h, 70 °C
1.2 Reagents: Butyric acid ;  1 h, 70 °C
1.3 Solvents: Water ;  neutralized, rt; rt → 10 °C
1.4 Reagents: Butyl acetate ,  Sodium chloride ;  acidified
1.5 Reagents: Ammonia ;  10 °C
Reference
Preparation of furan intermediate for antibiotic synthesis
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Production Method 12

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  4 °C; 3.5 h, heated
Reference
Preparation method of ammonium furan salt with high selectivity
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Production Method 13

Reaction Conditions
1.1 Reagents: Formaldehyde ,  Hydrochloric acid ,  Phosphonic acid Solvents: Water ;  pH 3 - 3.5; 60 °C; 4 h
Reference
Inverting method of α-(methoxyimino)-(2-furyl)acetic acid ammonium salt from E-type to Z-type
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Production Method 14

Reaction Conditions
Reference
Production process of O-methylhydroxylamine for furan ammonium salt
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Production Method 15

Reaction Conditions
Reference
Process for synthesizing (Z)-2-methoxyimino-2-(furyl-2-yl)acetic acid ammonium salt
, China, , ,

Production Method 16

Reaction Conditions
Reference
Method for recovering furan keto acid from furan ammonium salt waste residue
, China, , ,

Production Method 17

Reaction Conditions
Reference
Stereoselective precipitation process for the recovery of the syn isomer of 2-(methoxyimino)-2-(2-furyl)acetic acid as the ammonium salt
, Italy, , ,

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Raw materials

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:97148-39-5)(Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt
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Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97148-39-5)(Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:97148-39-5)(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt
Order Number:A845687
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Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):840.0/240.0
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(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt Related Literature

Additional information on (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt

Comprehensive Guide to (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt (CAS No. 97148-39-5): Properties, Applications, and Market Insights

(Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt (CAS No. 97148-39-5) is a specialized chemical compound with significant applications in pharmaceuticals, agrochemicals, and research. This compound, often referred to as Methoxyimino Furanacetic Acid Ammonium Salt, is a derivative of furanacetic acid and is widely recognized for its unique chemical properties. Researchers and industry professionals frequently search for CAS 97148-39-5 to understand its synthesis, stability, and potential uses in various fields. This article provides a detailed overview of its properties, applications, and market trends, ensuring you stay informed about this versatile compound.

The chemical structure of (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt features a furan ring, a methoxyimino group, and an ammonium salt moiety, which contribute to its reactivity and solubility. Its molecular formula and molecular weight are key parameters for researchers working on its synthesis or application. The Z-configuration of the methoxyimino group is particularly important, as it influences the compound's biological activity and stability. Recent studies highlight its role as an intermediate in the production of antibiotics and antifungal agents, making it a hot topic in pharmaceutical research.

One of the most searched questions about CAS 97148-39-5 is its role in agrochemical formulations. This compound is increasingly used in the development of crop protection agents due to its ability to enhance the efficacy of fungicides and herbicides. Farmers and agrochemical companies are keen on understanding how Methoxyimino Furanacetic Acid Ammonium Salt can improve yield and reduce pesticide resistance. Additionally, its environmental impact and biodegradability are frequently discussed, aligning with the growing demand for sustainable agricultural solutions.

In the pharmaceutical industry, (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt serves as a critical intermediate for synthesizing active pharmaceutical ingredients (APIs). Its application in the production of beta-lactam antibiotics and other antimicrobial agents has garnered significant attention. Researchers often explore its synergistic effects with other compounds to develop new therapeutic options. The compound's stability under various pH conditions and its compatibility with other excipients make it a preferred choice for drug formulation.

Market trends indicate a rising demand for CAS 97148-39-5, driven by advancements in pharmaceutical and agrochemical research. Suppliers and manufacturers are focusing on improving the purity and yield of this compound to meet industry standards. Regulatory compliance, such as REACH and FDA approvals, is another critical factor influencing its market dynamics. Companies are also investing in green chemistry approaches to produce this compound sustainably, addressing environmental concerns and reducing production costs.

For researchers and industry professionals, understanding the storage and handling of (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt is essential. Proper storage conditions, such as maintaining a dry and cool environment, ensure its longevity and efficacy. Safety data sheets (SDS) provide detailed guidelines on handling, but users often seek practical tips to optimize its use in lab or industrial settings. FAQs about its solubility in organic solvents and compatibility with other chemicals are also common among chemists and formulators.

In conclusion, (Z)-2-Methoxyimino-2-furanacetic Acid Ammonium Salt (CAS No. 97148-39-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and research. Its unique chemical properties, coupled with its role in sustainable solutions, make it a valuable asset in modern science. Whether you are a researcher, manufacturer, or end-user, staying updated on its latest developments and market trends will help you leverage its full potential. For more information on sourcing or technical specifications, consult reputable suppliers and scientific literature.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:97148-39-5)(Z)-2-Methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt
sfd11036
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:97148-39-5)
SFD1842
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email